Cas no 1378324-63-0 (1-Allylsulfanyl-3-chloro-4-fluorobenzene)

• Product Name: 1-Allylsulfanyl-3-chloro-4-fluorobenzene
• CAS No: 1378324-63-0
• MF: C₉H₈ClFS
• MW: 202.676223754883
• MDL: MFCD18911086
• CID: 5169639
• Update Time: 2026-03-04

1-Allylsulfanyl-3-chloro-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Allylsulfanyl-3-chloro-4-fluorobenzene
• ALLYL(3-CHLORO-4-FLUOROPHENYL)SULFANE
• Benzene, 2-chloro-1-fluoro-4-(2-propen-1-ylthio)-

• MDL： MFCD18911086
• Inchi： 1S/C9H8ClFS/c1-2-5-12-7-3-4-9(11)8(10)6-7/h2-4,6H,1,5H2
• InChI Key： WIERQMCVMIYJGA-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(SCC=C)C=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Additional information on 1-Allylsulfanyl-3-chloro-4-fluorobenzene

Introduction to 1-Allylsulfanyl-3-chloro-4-fluorobenzene (CAS No. 1378324-63-0) and Its Emerging Applications in Chemical Biology

1-Allylsulfanyl-3-chloro-4-fluorobenzene, identified by the CAS number 1378324-63-0, is a fluorinated aromatic compound featuring a sulfanyl and chloro substituent. This molecule has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and material science. The presence of both electron-withdrawing and electron-donating groups makes it a versatile intermediate for synthesizing complex organic molecules, particularly in the development of novel pharmaceuticals.

The structural motif of 1-Allylsulfanyl-3-chloro-4-fluorobenzene incorporates a benzene ring substituted with a fluorine atom at the 4-position, a chlorine atom at the 3-position, and an allyl sulfanyl group at the 1-position. The fluorine atom introduces electronic and steric effects that can modulate the reactivity of the molecule, while the chlorine and allyl sulfanyl groups provide handles for further functionalization. This combination of substituents makes it an attractive candidate for medicinal chemists seeking to develop compounds with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to improve metabolic stability, lipophilicity, and binding interactions with biological targets. For instance, fluorine atoms are frequently incorporated into active pharmaceutical ingredients (APIs) to enhance their pharmacokinetic properties. The compound 1-Allylsulfanyl-3-chloro-4-fluorobenzene exemplifies this trend, as its fluorine substituent can contribute to these desirable characteristics while also serving as a scaffold for designing new molecular entities.

One of the most compelling aspects of 1-Allylsulfanyl-3-chloro-4-fluorobenzene is its utility as a building block in synthetic chemistry. The allyl sulfanyl group, in particular, is known for its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are widely used in constructing biaryl structures. These reactions allow for the efficient assembly of complex molecules, making 1-Allylsulfanyl-3-chloro-4-fluorobenzene a valuable precursor in the synthesis of heterocyclic compounds and other pharmacologically relevant scaffolds.

Recent studies have highlighted the potential of 1-Allylsulfanyl-3-chloro-4-fluorobenzene in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the structural features of this compound, researchers have designed derivatives that exhibit potent inhibitory activity against specific kinases. For example, modifications to the allyl sulfanyl group have been shown to enhance binding affinity while minimizing off-target effects.

The chloro substituent on 1-Allylsulfanyl-3-chloro-4-fluorobenzene also contributes to its synthetic utility. Chlorinated aromatic compounds are well-studied intermediates in organic synthesis, often used in palladium-catalyzed cross-coupling reactions or as electrophiles in nucleophilic substitution reactions. These transformations enable chemists to introduce additional functional groups or alter the connectivity of atoms within the molecule, facilitating the exploration of novel chemical space.

Another area where 1-Allylsulfanyl-3-chloro-4-fluorobenzene has shown promise is in materials science. Fluorinated aromatic compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for use in high-performance materials. For instance, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). The ability to fine-tune electronic properties through substitution patterns allows for the optimization of device performance.

The impact of 1-Allylsulfanyl-3-chloro-4-fluorobenzene on drug discovery extends beyond kinase inhibitors. Researchers have also explored its use in developing antiviral and antibacterial agents. The structural features of this compound can be modified to target viral proteases or bacterial enzymes essential for pathogenesis. By harnessing its reactivity as a scaffold, scientists are able to generate libraries of compounds for high-throughput screening, accelerating the identification of lead candidates.

In conclusion, 1-Allylsulfanyl-3-chloro-4-fluorobenzene (CAS No. 1378324-63-0) represents a fascinating molecule with broad applications across chemical biology and materials science. Its unique structural features—combining a fluorine atom with chloro and allyl sulfanyl substituents—make it a versatile intermediate for synthesizing complex organic molecules. As research continues to uncover new synthetic methodologies and biological targets, the significance of this compound is likely to grow further.